N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide
Description
N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide, also known as BPN-15606, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been studied for its ability to modulate the activity of certain enzymes in the brain, which are implicated in various neurological disorders.
Scientific Research Applications
Pharmacological Activity
Synthesis and Pharmacological Activity of 3-Phenoxybenzoic Acid Derivatives This study discusses the synthesis of new esters of N-benzoyl-3-phenoxyphenylcarboxamide acid, including derivatives similar to N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide, which demonstrated significant pharmacological activities. These compounds exhibited inhibitory effects on dipeptidyl peptidase-4, nonenzymatic glycosylation of proteins, and showed antiplatelet and antioxidant properties, providing a foundation for developing new drug products based on these molecules (Spasov et al., 2017).
Anticancer Mechanisms
Proteasome Inhibition and Cytostatic Effects on Human Cancer Cells by Pyrazolone-Enamines Research on compounds structurally related to N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide, specifically pyrazolone-enamines, has shown promising anticancer effects. These compounds were found to inhibit the proliferation of human liver cancer HepG2 cells and the activity of the human cancer cellular 20S proteasome, suggesting a potential mechanism for anticancer activity that may be relevant for derivatives of N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide (Yan et al., 2015).
Antioxidant Properties
Amino-Substituted Benzamide Derivatives as Promising Antioxidant Agents A study on N-arylbenzamides, which includes compounds structurally related to N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide, explored their antioxidant capacity. The research demonstrated that these compounds exhibit improved antioxidative properties relative to reference molecules, highlighting the potential of N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide derivatives as potent antioxidants (Perin et al., 2018).
properties
IUPAC Name |
N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide |
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InChI |
InChI=1S/C26H18BrNO3/c27-20-14-15-24(23(17-20)25(29)18-8-3-1-4-9-18)28-26(30)19-10-7-13-22(16-19)31-21-11-5-2-6-12-21/h1-17H,(H,28,30) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
UAOABLBNFDJYMJ-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C26H18BrNO3 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
472.3 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzoyl-4-bromophenyl)-3-phenoxybenzamide | |
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